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Compound of Interest

Methyl 6-((tert-
Compound Name: _ o
butoxycarbonyl)amino)nicotinate

Cat. No.: B172080

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled to provide a comprehensive safety guide for
Methyl 6-((tert-butoxycarbonyl)amino)nicotinate (CAS No. 144186-11-8). As of the date of
this publication, a complete, officially verified Safety Data Sheet (SDS) for this specific
compound is not readily available. Therefore, the hazard information presented herein is based
on data from structurally similar compounds and general principles of laboratory safety. This
guide should be used in conjunction with a thorough risk assessment conducted by qualified
personnel before handling this chemical.

Introduction and Physicochemical Profile

Methyl 6-((tert-butoxycarbonyl)amino)nicotinate is a key intermediate in synthetic organic
chemistry, particularly in the development of novel pharmaceutical agents. Its structure
incorporates a Boc-protected amine on a pyridine ring, a common scaffold in medicinal
chemistry. Understanding its properties is the first step toward safe handling.

The tert-butoxycarbonyl (Boc) protecting group is generally stable under basic and nucleophilic
conditions but is readily cleaved by strong acids. This reactivity profile dictates its handling and
storage requirements, particularly the need to avoid contact with strong oxidizing agents and
acids.

Table 1: Physicochemical Properties of Methyl 6-((tert-butoxycarbonyl)amino)nicotinate
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Property Value Source(s)
CAS Number 144186-11-8 [1]
Molecular Formula C12H16N204 [1]
Molecular Weight 252.27 g/mol [1]
Appearance Solid

Melting Point 166-170 °C

Boiling Point 320.9 £ 27.0 °C (Predicted)

Hazard Identification and Classification

While specific toxicological data for this compound is not available, information from closely

related analogs suggests that it should be handled as a hazardous substance. A supplier of this

compound has indicated it is harmful if swallowed and is a skin and eye irritant. The Globally

Harmonized System (GHS) classifications are inferred from these hazards.

Table 2: Inferred GHS Hazard Classification

Hazard

Hazard Class Category Pictogram Signal Word
Statement
o _ GHSO07
Acute Toxicity, H302: Harmful if ] )
Category 4 (Exclamation Warning
Oral swallowed
Mark)
Skin GHSO07
] o H315: Causes . i
Corrosion/Irritatio  Category 2 o (Exclamation Warning
skin irritation
n Mark)
) H319: Causes GHSO07
Serious Eye ) ] )
o Category 2 serious eye (Exclamation Warning
Damage/Irritation o
irritation Mark)

It is crucial for researchers to treat this compound with the potential for these hazards until

more specific data becomes available.
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Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential to ensure personnel safety. This
involves a combination of engineering controls, administrative procedures, and personal
protective equipment (PPE).

Engineering Controls

o Ventilation: All handling of Methyl 6-((tert-butoxycarbonyl)amino)nicotinate powder or
solutions should be conducted in a properly functioning chemical fume hood to minimize
inhalation exposure.[2]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent direct contact with this chemical.[4]

o Eye and Face Protection: Chemical safety goggles are mandatory.[5] A face shield should be
worn in situations where splashing is a significant risk.[5]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile rubber, should be worn.[4] Gloves must
be inspected before use and changed immediately if contaminated.

o Lab Coat: A standard laboratory coat should be worn and kept buttoned. For larger
guantities or tasks with a higher risk of splashes, a chemical-resistant apron or coveralls
may be necessary.[6]

» Respiratory Protection: If work cannot be conducted in a fume hood, a NIOSH-approved
respirator with appropriate cartridges should be used.[6]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b172080?utm_src=pdf-body
https://www.juniata.edu/offices/environmental-safety/lab-safety/chemical-hygiene-plan/lab-procedures.php
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://healthybean.org/ppe-for-chemical-handling-a-quick-guide/
https://healthybean.org/ppe-for-chemical-handling-a-quick-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE) Protocol

Handling the Compound
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Caption: Required PPE for handling the compound.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to preventing accidents and
ensuring the long-term stability of the compound.

Handling

¢ Avoid creating dust when handling the solid material.
» Do not eat, drink, or smoke in the laboratory.[7]
+ Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]

o Ensure all containers are clearly and accurately labeled.[8]
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Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

o Segregate from incompatible materials such as strong acids and strong oxidizing agents.[2]
[9] The Boc protecting group can be cleaved by strong acids.[10]

o Store away from heat and sources of ignition.[9]

First-Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20
minutes, holding the eyelids open. Seek immediate medical attention.[11]

o Skin Contact: Remove all contaminated clothing.[12] Immediately wash the affected area
with plenty of soap and water for at least 15 minutes.[3] If skin irritation occurs, seek medical
attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if respiratory symptoms persist.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release Measures

e Minor Spills:
o Alert others in the area.
o Wear appropriate PPE.

o Cover the spill with an inert absorbent material (e.g., vermiculite, sand).[13]
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o Carefully sweep up the absorbed material and place it into a sealed container for disposal.
[14]

o Clean the spill area with soap and water.
o Major Spills:
o Evacuate the area immediately.
o Alert your institution's emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.[13]
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Caption: Decision workflow for spill response.
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[14]
e Incompatible Materials: Strong oxidizing agents and strong acids.[14]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides
(CO, CO2) and nitrogen oxides (NOx).[14]

Disposal Considerations

All waste containing Methyl 6-((tert-butoxycarbonyl)amino)nicotinate must be handled as
hazardous waste and disposed of in accordance with local, state, and federal regulations.[15]

o Collect waste in a clearly labeled, sealed container.[16]
» Do not dispose of this chemical down the drain or in regular trash.[15]

» Contact your institution's environmental health and safety department for specific disposal
procedures.

Conclusion

Methyl 6-((tert-butoxycarbonyl)amino)nicotinate is a valuable research chemical that can be
handled safely by adhering to the principles of good laboratory practice. While a specific SDS
is not widely available, the information on similar compounds strongly suggests that it should
be treated as a skin and eye irritant and as harmful if swallowed. By implementing robust
engineering controls, consistently using appropriate personal protective equipment, and
following established safety protocols, researchers can minimize their risk of exposure and
ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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